Cas no 1094308-34-5 (3-(Cyclohexylmethoxy)-2-methylphenol)

• Product Name: 3-(Cyclohexylmethoxy)-2-methylphenol
• CAS No: 1094308-34-5
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 1092673
• PubChem ID: 43143282
• Update Time: 2025-05-21

3-(Cyclohexylmethoxy)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclohexylmethoxy)-2-methylphenol
• 1094308-34-5
• SCHEMBL2207261
• QNJYSBZHGAVWNO-UHFFFAOYSA-N

• Inchi： 1S/C14H20O2/c1-11-13(15)8-5-9-14(11)16-10-12-6-3-2-4-7-12/h5,8-9,12,15H,2-4,6-7,10H2,1H3
• InChI Key： QNJYSBZHGAVWNO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1C)O)CC1CCCCC1

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(Cyclohexylmethoxy)-2-methylphenol

3-(Cyclohexylmethoxy)-2-methylphenol: A Comprehensive Overview

The compound 3-(Cyclohexylmethoxy)-2-methylphenol, identified by the CAS number 1094308-34-5, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and recent research advancements.

Chemical Structure and Properties

3-(Cyclohexylmethoxy)-2-methylphenol consists of a phenol ring substituted with a cyclohexylmethoxy group at the 3-position and a methyl group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule. The phenolic hydroxyl group is highly reactive, making it a valuable intermediate in organic synthesis. The cyclohexylmethoxy group introduces hydrophobicity and enhances the compound's stability under various conditions.

Synthesis and Characterization

The synthesis of 3-(Cyclohexylmethoxy)-2-methylphenol typically involves multi-step reactions, often starting from phenol derivatives. Recent studies have focused on optimizing synthetic routes to improve yield and reduce costs. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry are employed to confirm the structure and purity of the compound.

Biological Activity and Applications

3-(Cyclohexylmethoxy)-2-methylphenol has demonstrated remarkable biological activity in various assays. It exhibits potent antioxidant properties, making it a potential candidate for use in cosmetic products to combat oxidative stress. Additionally, recent studies have highlighted its anti-inflammatory effects, which could be harnessed in developing new therapeutic agents for inflammatory diseases.

In the agricultural sector, this compound has shown promise as a plant growth regulator. Its ability to modulate plant hormone signaling pathways could lead to improved crop yields under stress conditions such as drought or salinity. Researchers are actively exploring its application in sustainable agriculture to address global food security challenges.

Recent Research Advancements

The past few years have witnessed significant advancements in understanding the properties and applications of 3-(Cyclohexylmethoxy)-2-methylphenol. A study published in 2023 revealed its potential as a lead compound for developing novel antibiotics targeting multidrug-resistant bacteria. The compound's ability to disrupt bacterial biofilms has been attributed to its unique molecular structure.

In another breakthrough, researchers have investigated its role in neuroprotection. Preclinical studies suggest that it may alleviate neuroinflammation and promote neuronal survival in models of neurodegenerative diseases such as Alzheimer's disease. These findings underscore its potential as a therapeutic agent in neuroscience.

Sustainability and Future Directions

The growing demand for sustainable chemical processes has prompted researchers to explore eco-friendly methods for synthesizing 3-(Cyclohexylmethoxy)-2-methylphenol. Green chemistry approaches, such as using biocatalysts or solvent-free conditions, are being investigated to minimize environmental impact.

In terms of future applications, the compound's versatility suggests potential uses in advanced materials science. Its ability to form stable complexes with metal ions could pave the way for innovative materials with applications in electronics or catalysis.

In conclusion, 3-(Cyclohexylmethoxy)-2-methylphenol (CAS No. 1094308-34-5) is a multifaceted compound with immense potential across diverse industries. Ongoing research continues to uncover new dimensions of its utility, positioning it as a key player in modern chemical innovation.